Cas no 110475-01-9 (1,2,4-Benzenetricarboxylicacid, mixed cyclohexyl and hexyl esters)

• Product Name: 1,2,4-Benzenetricarboxylicacid, mixed cyclohexyl and hexyl esters
• CAS No: 110475-01-9
• MF: C₂₇H₃₈O₆
• MW: 458.587028980255
• CID: 146746
• PubChem ID: 86297
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylicacid, mixed cyclohexyl and hexyl esters Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylicacid, mixed cyclohexyl and hexyl esters
• AC1L3BA8
• 2,4-dicyclohexyl 1-hexyl benzene-1,2,4-tricarboxylate
• 2-O,4-O-dicyclohexyl 1-O-hexyl benzene-1,2,4-tricarboxylate
• DTXSID20911700
• 110475-01-9

• Inchi： 1S/C27H38O6/c1-2-3-4-11-18-31-26(29)23-17-16-20(25(28)32-21-12-7-5-8-13-21)19-24(23)27(30)33-22-14-9-6-10-15-22/h16-17,19,21-22H,2-15,18H2,1H3
• InChI Key： LUVTVPLLIUIVOH-UHFFFAOYSA-N
• SMILES： O(C(C1C(C(=O)OCCCCCC)=CC=C(C=1)C(=O)OC1CCCCC1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 458.26694
• Monoisotopic Mass: 458.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 544.9°C at 760 mmHg
• Flash Point: 230.1°C
• Refractive Index: 1.533
• PSA: 78.9
• LogP: 6.40270